Cas no 67762-97-4 (ETHOXY METHYL SILOXANES AND SILICONES)

• Product Name: ETHOXY METHYL SILOXANES AND SILICONES
• CAS No: 67762-97-4
• CID: 966895
• Update Time: 2025-06-08

ETHOXY METHYL SILOXANES AND SILICONES Chemical and Physical Properties

Names and Identifiers

• ETHOXY METHYL SILOXANES AND SILICONES
• METHYLTRIETHOXYSILANE, oligomeric hydrolysate
• methylethoxypolysiloxane
• POLY(METHYLSILSESQUIOXANE), ETHOXY TERMINATED

Additional information on ETHOXY METHYL SILOXANES AND SILICONES

Comprehensive Overview of ETHOXY METHYL SILOXANES AND SILICONES (CAS No. 67762-97-4): Properties, Applications, and Industry Trends

Ethoxy methyl siloxanes and silicones (CAS No. 67762-97-4) represent a specialized class of organosilicon compounds widely utilized in industrial and consumer applications due to their unique physicochemical properties. These modified silicones combine the thermal stability and flexibility of traditional siloxanes with enhanced solubility and reactivity imparted by ethoxy and methyl functional groups. The molecular structure of ethoxy-functional silicones enables tailored performance in formulations, making them indispensable in sectors ranging from personal care to advanced materials engineering.

In recent years, the demand for high-performance silicone derivatives has surged, driven by trends such as sustainable formulation development and multifunctional additives. Ethoxy methyl siloxanes address these needs through their compatibility with organic systems and reduced environmental impact compared to conventional solvents. Industry reports highlight a growing preference for low-VOC silicone alternatives, where CAS 67762-97-4 demonstrates significant advantages in coatings and textile treatments. The compound's ability to modify surface properties while maintaining compliance with evolving regulatory standards positions it as a future-proof solution for green chemistry initiatives.

The technical attributes of 67762-97-4 merit detailed examination. These organomodified siloxanes typically exhibit: viscosity ranges adaptable to application methods (from mobile liquids to semi-solid forms), thermal stability up to 250°C, and controlled hydrophobicity. Such characteristics enable precise tuning for specific use cases—whether as flow control agents in paint systems or as conditioning agents in hair care formulations. Recent innovations have explored their role in hybrid polymer networks, where the ethoxy groups facilitate crosslinking without generating volatile byproducts.

Market analytics reveal increasing searches for "silicone alternatives for cosmetics" and "eco-friendly release agents," reflecting shifting consumer priorities. Ethoxy methyl silicones respond to these demands through their biodegradability profile and reduced bioaccumulation potential. In industrial contexts, queries about "high-temperature lubricant additives" frequently reference this compound class due to their oxidative resistance. The material's dual functionality as both a processing aid and performance enhancer explains its adoption in thermoset composites and elastomer modification.

From a formulation perspective, ethoxy methyl siloxane chemistry offers distinct processing advantages. The ethoxy groups provide controlled reactivity with hydroxyl-bearing surfaces, enabling covalent bonding to substrates in adhesive systems. This molecular characteristic underpins their effectiveness as primer components for difficult-to-bond materials like polyolefins. Concurrently, the methyl groups maintain the classic silicone benefits of water repellency and chain flexibility. Such balanced properties have spurred research into their use for anti-icing coatings and marine antifouling applications.

Emerging applications leverage the compound's dielectric properties in electronic encapsulation and its gas permeability in specialty membranes. Patent analysis shows a 40% increase in filings involving functionalized siloxanes for energy storage devices since 2020, with CAS 67762-97-4 derivatives appearing in battery separator innovations. These developments align with global searches for "advanced material solutions for EVs" and "thermal interface materials," demonstrating the compound's relevance to next-generation technologies.

Quality considerations for 67762-97-4 products emphasize consistency in ethoxy substitution degree and molecular weight distribution. Leading manufacturers employ advanced analytical techniques like 29Si NMR and GPC-MALLS to ensure batch-to-batch reproducibility—a critical factor for applications requiring precise surface energy modification. Regulatory documentation typically includes comprehensive toxicological profiles and ecotoxicity data, addressing concerns about "safe silicone ingredients" frequently queried by formulators.

The future trajectory of ethoxy methyl siloxane technology points toward increased molecular design sophistication. Current R&D focuses on creating branched architectures for enhanced rheological control and developing UV-curable variants for energy-efficient processing. As sustainability metrics become decisive in material selection, the compound's balance between performance and environmental profile suggests enduring market relevance across multiple industrial revolutions.